Cas no 16936-90-6 (3-chloro-N-phenylbenzene-1-sulfonamide)
3-chloro-N-phenylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-N-phenylbenzenesulfonamide
- BDBM50203173
- STL429411
- 3-chloro-N-phenylbenzene-1-sulfonamide
-
- Inchi: 1S/C12H10ClNO2S/c13-10-5-4-8-12(9-10)17(15,16)14-11-6-2-1-3-7-11/h1-9,14H
- InChI Key: HUJCMLQLDYZJPF-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)S(NC1C=CC=CC=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 333
- XLogP3: 3.2
- Topological Polar Surface Area: 54.6
3-chloro-N-phenylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-13266095-0.05g |
3-chloro-N-phenylbenzene-1-sulfonamide |
16936-90-6 | 0.05g |
$73.0 | 2023-04-29 | ||
| Enamine | EN300-13266095-50mg |
3-chloro-N-phenylbenzene-1-sulfonamide |
16936-90-6 | 90.0% | 50mg |
$348.0 | 2023-09-30 | |
| Enamine | EN300-13266095-100mg |
3-chloro-N-phenylbenzene-1-sulfonamide |
16936-90-6 | 90.0% | 100mg |
$364.0 | 2023-09-30 | |
| Enamine | EN300-13266095-250mg |
3-chloro-N-phenylbenzene-1-sulfonamide |
16936-90-6 | 90.0% | 250mg |
$381.0 | 2023-09-30 | |
| Enamine | EN300-13266095-500mg |
3-chloro-N-phenylbenzene-1-sulfonamide |
16936-90-6 | 90.0% | 500mg |
$397.0 | 2023-09-30 | |
| Enamine | EN300-13266095-1000mg |
3-chloro-N-phenylbenzene-1-sulfonamide |
16936-90-6 | 90.0% | 1000mg |
$414.0 | 2023-09-30 | |
| Enamine | EN300-13266095-2500mg |
3-chloro-N-phenylbenzene-1-sulfonamide |
16936-90-6 | 90.0% | 2500mg |
$810.0 | 2023-09-30 | |
| Enamine | EN300-13266095-5000mg |
3-chloro-N-phenylbenzene-1-sulfonamide |
16936-90-6 | 90.0% | 5000mg |
$1199.0 | 2023-09-30 | |
| Enamine | EN300-13266095-10000mg |
3-chloro-N-phenylbenzene-1-sulfonamide |
16936-90-6 | 90.0% | 10000mg |
$1778.0 | 2023-09-30 |
3-chloro-N-phenylbenzene-1-sulfonamide Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 3-chloro-N-phenylbenzene-1-sulfonamide
Research Brief on 3-chloro-N-phenylbenzene-1-sulfonamide (CAS: 16936-90-6): Recent Advances and Applications in Chemical Biology and Medicine
3-chloro-N-phenylbenzene-1-sulfonamide (CAS: 16936-90-6) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules and as a potential therapeutic agent. Recent studies have explored its mechanisms of action, pharmacokinetic properties, and therapeutic potential, positioning it as a promising candidate for further development in drug discovery and chemical biology research.
One of the most notable advancements in the study of 3-chloro-N-phenylbenzene-1-sulfonamide is its role as a modulator of protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding affinity for specific protein targets involved in inflammatory pathways. The researchers utilized X-ray crystallography and molecular docking simulations to elucidate the binding mode of 3-chloro-N-phenylbenzene-1-sulfonamide with its target protein, revealing key interactions that could be exploited for the design of more potent derivatives. These findings open new avenues for the development of anti-inflammatory agents targeting previously undruggable PPIs.
In addition to its potential therapeutic applications, recent research has highlighted the utility of 3-chloro-N-phenylbenzene-1-sulfonamide as a versatile building block in organic synthesis. A 2024 report in Organic Letters described an efficient synthetic route for preparing diverse sulfonamide derivatives using this compound as a starting material. The study emphasized the compound's reactivity under various conditions, enabling the construction of complex molecular architectures with potential biological activities. This synthetic versatility makes 3-chloro-N-phenylbenzene-1-sulfonamide particularly valuable for medicinal chemistry campaigns aimed at exploring structure-activity relationships in drug discovery.
Pharmacokinetic studies of 3-chloro-N-phenylbenzene-1-sulfonamide have also progressed significantly. Recent investigations published in Drug Metabolism and Disposition (2023) have characterized the compound's metabolic stability, plasma protein binding, and membrane permeability using in vitro and in vivo models. The results indicate favorable drug-like properties, with moderate metabolic stability and good oral bioavailability in preclinical species. These findings support further development of this compound scaffold for potential clinical applications, though additional optimization may be required to improve its metabolic profile.
Emerging research has also explored the potential of 3-chloro-N-phenylbenzene-1-sulfonamide in targeted drug delivery systems. A 2024 study in Biomaterials Science investigated the conjugation of this compound to nanoparticle carriers, demonstrating enhanced cellular uptake and target specificity in cancer cell lines. The sulfonamide moiety was found to contribute significantly to the targeting efficiency, suggesting that 3-chloro-N-phenylbenzene-1-sulfonamide could serve as a valuable component in the design of novel drug delivery platforms for precision medicine applications.
Despite these promising developments, challenges remain in the clinical translation of 3-chloro-N-phenylbenzene-1-sulfonamide-based therapeutics. Current research efforts are focused on addressing issues related to selectivity, toxicity profiles, and formulation stability. Ongoing structure-activity relationship studies aim to optimize the compound's pharmacological properties while minimizing off-target effects. The chemical biology community continues to explore the full potential of this scaffold, with several research groups reporting novel derivatives with improved potency and selectivity in recent patent applications.
In conclusion, 3-chloro-N-phenylbenzene-1-sulfonamide (CAS: 16936-90-6) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Recent advances have illuminated its potential as a therapeutic agent, synthetic intermediate, and targeting moiety, while ongoing research continues to expand its applications. As our understanding of its molecular interactions and biological effects deepens, this compound is likely to play an increasingly important role in drug discovery and development pipelines. Future research directions may include the exploration of its applications in neglected diseases, combination therapies, and as a probe for studying biological pathways.
16936-90-6 (3-chloro-N-phenylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)